Cas no 1803079-48-2 (Linagliptin impurity YYJ)

• Product Name: Linagliptin impurity YYJ
• CAS No: 1803079-48-2
• MF: C₂₂H₂₂N₆O₃
• MW: 418.448483943939
• CID: 5152529
• PubChem ID: 122189865
• Update Time: 2025-05-05

Linagliptin impurity YYJ Chemical and Physical Properties

Names and Identifiers

• Linagliptin impurity YYJ
• 7-(But-2-yn-1-yl)-8-ethoxy-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione (Linagliptin Impurity)
• CS-0255307
• 1803079-48-2
• F83283
• 7-(BUT-2-YN-1-YL)-8-ETHOXY-3-METHYL-1-((4-METHYLQUINAZOLIN-2-YL)METHYL)-1H-PURINE-2,6(3H,7H)-DIONE
• CHEMBL3616893

• Inchi： 1S/C22H22N6O3/c1-5-7-12-27-18-19(25-21(27)31-6-2)26(4)22(30)28(20(18)29)13-17-23-14(3)15-10-8-9-11-16(15)24-17/h8-11H,6,12-13H2,1-4H3
• InChI Key： HAGSIEOHWJJRAJ-UHFFFAOYSA-N
• SMILES： N1(CC#CC)C2=C(N(C)C(=O)N(CC3=NC(C)=C4C(=N3)C=CC=C4)C2=O)N=C1OCC

Computed Properties

• Exact Mass: 418.17533859g/mol
• Monoisotopic Mass: 418.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.4Ų

Additional information on Linagliptin impurity YYJ

Linagliptin Impurity YYJ: A Comprehensive Overview

Linagliptin Impurity YYJ (CAS No. 1803079-48-2) is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This impurity is closely associated with linagliptin, a well-known dipeptidyl peptidase-4 (DPP-4) inhibitor used in the treatment of type 2 diabetes mellitus. The identification and characterization of such impurities are critical to ensuring the safety, efficacy, and quality of pharmaceutical products.

The CAS registry number 1803079-48-2 uniquely identifies this compound, making it easier for researchers and manufacturers to reference and track its properties. Recent studies have highlighted the importance of understanding the formation, stability, and potential toxicity of Linagliptin Impurity YYJ. These findings are particularly relevant as regulatory agencies increasingly emphasize stringent quality control measures for active pharmaceutical ingredients (APIs) and their related impurities.

From a structural perspective, Linagliptin Impurity YYJ shares similarities with linagliptin but differs in specific functional groups or stereochemical configurations. This distinction can influence its pharmacokinetic profile, bioavailability, and potential for adverse effects. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its structure and confirm its identity.

Recent research has focused on the mechanisms by which Linagliptin Impurity YYJ may form during the synthesis of linagliptin. For instance, studies have identified specific reaction conditions, such as temperature variations or the presence of certain catalysts, that could lead to the formation of this impurity. Understanding these pathways is essential for optimizing manufacturing processes and minimizing impurity levels in final drug products.

The pharmacological effects of Linagliptin Impurity YYJ are another area of active investigation. Preclinical studies suggest that this impurity may exhibit altered DPP-4 inhibitory activity compared to linagliptin itself. However, further research is needed to determine whether these differences translate into clinically significant outcomes or pose any risks to patients.

In terms of regulatory considerations, the presence of Linagliptin Impurity YYJ in pharmaceutical formulations must comply with stringent guidelines set by organizations such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These guidelines specify acceptable limits for impurities based on their potential toxicity and impact on product quality.

From a manufacturing standpoint, the control and mitigation of Linagliptin Impurity YYJ require robust quality assurance systems. Techniques such as process analytical technology (PAT) and real-time release testing (RTRT) can help ensure consistent product quality by monitoring critical quality attributes throughout the production process.

Looking ahead, ongoing advancements in analytical chemistry and computational modeling are expected to enhance our understanding of Linagliptin Impurity YYJ's properties. For example, molecular docking studies could provide insights into its binding affinity to DPP-4 or other target proteins, while in silico toxicology models could predict its potential for adverse effects.

In conclusion, Linagliptin Impurity YYJ (CAS No. 1803079-48-2) represents an important consideration in the development and production of linagliptin-based therapies. By leveraging cutting-edge research methodologies and adhering to rigorous regulatory standards, manufacturers can ensure that their products meet the highest standards of safety and efficacy.